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Introduction
Calcium hypochlorite, Ca(OCl)₂, commonly known as bleaching powder, is a widely used

oxidizing bleaching agent in the textile industry.[1][2][3] It is particularly effective for bleaching

natural cellulosic fibers such as cotton and linen.[2][4] The primary objective of bleaching is to

remove natural coloring matter and any residual impurities from the fibers, resulting in a whiter

fabric that is prepared for subsequent processes like dyeing and finishing.[1][2][5] While the

user's query specified calcium chlorite, it is calcium hypochlorite that is the stable,

commercially available product. Bleaching powder decomposes in water to form calcium
chlorite and calcium hypochlorite, with the hypochlorite ion being the active bleaching species.

[6]

Chemical Properties and Mechanism of Action
Calcium hypochlorite is a white solid that is relatively stable and has a higher available chlorine

content (typically 65-70%) compared to sodium hypochlorite.[3][7][8] When dissolved in water,

it releases chlorine, which is a powerful oxidizing agent.[1] The bleaching action is attributed to
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the hypochlorous acid (HOCl) and the hypochlorite ion (OCl-), which are formed in the aqueous

solution.[8][9] These active species decolorize the natural pigments in the fibers by breaking

down the chromophores, which are the color-producing organic compounds containing

conjugated double bonds.[10][11]

The bleaching mechanism involves the oxidation of these colored impurities into colorless,

water-soluble compounds that can be washed away.[2][10] The effectiveness of the bleaching

process is highly dependent on the pH of the bleach bath.[8]

Process Parameters
For effective and controlled bleaching with calcium hypochlorite, several process parameters

must be carefully managed:

Concentration: The concentration of available chlorine is a critical factor. A typical range is 1

to 3 grams per liter (g/L) of available chlorine.[9] Higher concentrations can lead to faster

bleaching but also increase the risk of fiber damage.[6]

pH: The optimal pH for hypochlorite bleaching is between 9 and 11.[8][9] Below pH 9, the

bleaching is rapid but can cause significant tendering (weakening) of the cellulosic fibers.[8]

Above pH 11, the bleaching action is too slow. Sodium carbonate is often used as a buffer to

maintain the desired pH.[8][9]

Temperature: Calcium hypochlorite bleaching is typically carried out at room temperature.[9]

Higher temperatures can accelerate the bleaching process but also increase the risk of

uncontrolled reactions and fiber degradation.[8]

Time: The duration of the bleaching process usually ranges from 60 to 90 minutes.[9]

Advantages and Disadvantages
Advantages:

Cost-effective: Calcium hypochlorite is a relatively inexpensive bleaching agent.[12]

High available chlorine: It has a higher concentration of available chlorine compared to

sodium hypochlorite, meaning less product is needed to achieve the same effect.[3][7]
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Stability: As a solid, it is more stable and has a longer shelf life than liquid sodium

hypochlorite, making it easier to store and handle.[1][7]

Effective at room temperature: The process does not require additional energy for heating.[9]

Disadvantages:

Fiber damage: If not properly controlled, especially with regards to pH and temperature, it

can lead to significant weakening of the textile fibers.[8][9]

Formation of calcium carbonate: It can produce calcium carbonate deposits on the fabric

surface, leading to a harsh feel.[6][13]

Environmental concerns: The formation of adsorbable organic halogens (AOX) can be an

environmental hazard.[9]

Limited applicability: It is primarily used for cellulosic fibers and is not suitable for protein

fibers like wool or synthetic fibers like nylon, which can yellow.[8]

Quantitative Data Summary
Parameter Recommended Value Reference

Concentration (Available

Chlorine)
1 - 3 g/L [9]

Calcium Hypochlorite

Concentration
5 - 15 g/L [9]

pH 9 - 11 [8][9]

Temperature Room Temperature [9]

Time 60 - 90 minutes [9]

Material to Liquor Ratio (MLR) 1:30 [9]

Wetting Agent 1 - 2 g/L [9]

Sodium Carbonate (Buffer) 3 - 5 g/L [9]
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Experimental Protocols
Preparation of the Bleaching Solution

Weigh the required amount of calcium hypochlorite (e.g., 5-15 g/L) based on the desired

available chlorine concentration.[9]

Dissolve the calcium hypochlorite in a small amount of water to form a paste.

Gradually add more water to the paste while stirring continuously to ensure it is fully

dissolved.[9]

Filter the solution to remove any insoluble impurities.[9]

Add the required amount of sodium carbonate (3-5 g/L) to the solution to act as a buffer and

maintain the pH between 9 and 11.[9]

Add a wetting agent (1-2 g/L) to ensure uniform penetration of the bleach liquor into the

fabric.[9]

Adjust the final volume of the solution with water to achieve the desired concentration and a

material-to-liquor ratio of 1:30.[9]

Textile Bleaching Protocol
Pre-treatment: Ensure the textile material (e.g., cotton fabric) has been thoroughly scoured

to remove natural waxes, pectins, and other impurities. This is crucial for uniform bleaching.

[8]

Bleaching: Immerse the scoured and well-wetted fabric into the prepared calcium

hypochlorite bleaching bath at room temperature.[9]

Ensure the fabric is fully submerged and agitated periodically to promote even bleaching.

Continue the bleaching process for 60 to 90 minutes.[9]

Rinsing: After the specified time, remove the fabric from the bleaching bath and give it a cold

wash to remove the bulk of the residual chemicals.[9]
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Follow with a hot wash at approximately 70°C for 5-10 minutes to further remove impurities.

[9]

Antichlor Treatment (Souring): To neutralize any remaining chlorine, treat the fabric with a

solution of a reducing agent. A common treatment is with 1.5% hydrochloric acid (HCl) or

sodium bisulfite.[8][9] This step is crucial to prevent yellowing of the fabric upon storage.[9]

Final Rinsing: Thoroughly rinse the fabric with water to remove the antichlor agent and any

remaining by-products.

Drying: Dry the bleached fabric.

Assessment of Bleaching Efficiency
The effectiveness of the bleaching process can be evaluated using several methods:

Whiteness Index: Measure the whiteness of the fabric using a spectrophotometer or

colorimeter.[14][15]

Tensile Strength: Evaluate the strength of the bleached fabric to assess any potential

damage caused by the bleaching agent.[16]

Absorbency: Test the water absorbency of the fabric, which is an indicator of the removal of

hydrophobic impurities.[6]

Residual Peroxide/Chlorine Test: Use indicator strips or titrimetric analysis to ensure

complete removal of the bleaching agent before dyeing.[10]
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Caption: Workflow for the textile bleaching process using calcium hypochlorite.
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Caption: Simplified chemical mechanism of calcium hypochlorite bleaching.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://m.youtube.com/watch?v=ZWTRCJsL_v0
https://www.fibre2fashion.com/industry-article/7349/bleach-clean-up
https://www.fibre2fashion.com/industry-article/7349/bleach-clean-up
https://textilelearner.net/bleach-clean-up-process-for-fabric/
https://elchemy.com/blogs/chemical-market/sodium-hypochlorite-vs-calcium-hypochlorite-which-disinfectant-suits-your-industrial-needs
https://elchemy.com/blogs/chemical-market/sodium-hypochlorite-vs-calcium-hypochlorite-which-disinfectant-suits-your-industrial-needs
https://www.bedsheetfabrics.com/news/selection-and-usage-conditions-of-bleached-84957888.html
https://www.researchgate.net/figure/Bleaching-Process-curve-for-calcium-Hypochlorite-CaOCl-2_fig1_332640299
https://www.researchgate.net/publication/321931792_Colorimetric_Analysis_of_Cotton_Textile_Bleaching_through_H2O2_Activated_by_UV_Light
https://www.researchgate.net/figure/Effect-of-Calcium-Hypochlorite-CaOCl-2-on-bursting-strength_fig4_332640299
https://www.benchchem.com/product/b078650/docs#application-of-calcium-hypochlorite-in-textile-bleaching-processes
https://www.benchchem.com/product/b078650/docs#application-of-calcium-hypochlorite-in-textile-bleaching-processes
https://www.benchchem.com/product/b078650/docs#application-of-calcium-hypochlorite-in-textile-bleaching-processes
https://www.benchchem.com/product/b078650/docs#application-of-calcium-hypochlorite-in-textile-bleaching-processes
https://www.benchchem.com/product/b078650?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

